![molecular formula C20H21N3O3 B4629476 4-isopropoxy-N-{[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}benzamide](/img/structure/B4629476.png)
4-isopropoxy-N-{[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}benzamide
Overview
Description
"4-isopropoxy-N-{[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}benzamide" belongs to a class of compounds that have been studied for their potential anticancer and antimicrobial activities. These compounds, particularly those containing the 1,3,4-oxadiazol moiety, have garnered interest due to their diverse biological properties.
Synthesis Analysis
The synthesis of related compounds typically involves multi-step reactions starting from basic organic compounds such as acetic acid derivatives and various benzoyl chlorides. For example, Ravinaik et al. (2021) described the synthesis of similar N-phenyl benzamides, starting from 2-(4-methylphenyl)acetic acid and 1,2,3-trimethoxybenzene, showing moderate to excellent anticancer activity (Ravinaik et al., 2021).
Molecular Structure Analysis
The molecular structure of these compounds is typically analyzed using techniques like X-ray diffraction, IR spectroscopy, and quantum chemical computations. For instance, a study by Demir et al. (2015) on a similar benzamide compound utilized X-ray diffraction and DFT calculations to analyze its structure (Demir et al., 2015).
Chemical Reactions and Properties
These compounds are known for their reactivity and potential to undergo various chemical transformations. For example, the study by Bohle and Perepichka (2009) on benzyl cyanide derivatives, which are structurally related, showed how these compounds can undergo reactions to form new derivatives with potential applications (Bohle & Perepichka, 2009).
Physical Properties Analysis
The physical properties, such as solubility, melting point, and crystalline structure, are crucial for understanding the practical applications of these compounds. The crystal structure study by Sharma et al. (2016) on a related compound provides insights into its physical characteristics (Sharma et al., 2016).
Chemical Properties Analysis
The chemical properties, including reactivity, stability, and potential biological activities, are central to the application of these compounds in various fields. The synthesis and biological evaluation by Saeed et al. (2015) of benzamide derivatives highlight their potential biological applications and chemical properties (Saeed et al., 2015).
Scientific Research Applications
Anticancer Properties
- Compounds with structures similar to 4-isopropoxy-N-{[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}benzamide have been synthesized and evaluated for their anticancer properties. For instance, derivatives of 1,3,4-oxadiazole have been found to be effective against breast cancer cell lines, as well as other cancer cell types (Salahuddin et al., 2014).
Antidiabetic Screening
- Similar compounds have been evaluated for their antidiabetic properties. N-substituted derivatives of 1,3,4-oxadiazole have shown potential in vitro antidiabetic activity, indicating a possible application in diabetes treatment (J. Lalpara et al., 2021).
Herbicidal Activities
- Research has been conducted on the herbicidal activities of derivatives of 1,3,4-oxadiazole. These studies indicate that certain compounds in this category can effectively control weeds in agricultural settings (W. Bao, 2008).
Nematocidal Activity
- Novel 1,2,4-oxadiazole derivatives have been synthesized and their nematocidal activities evaluated. Some of these compounds have shown promising activity against specific nematode species (Dan Liu et al., 2022).
Polymer Science
- In polymer science, aromatic polyamides containing 1,3,4-oxadiazole units have been synthesized, exhibiting good thermal stability and potential for creating flexible films with specific mechanical properties (I. Sava et al., 2003).
Platelet Aggregation Inhibition
- 1,3,4-Oxadiazole derivatives have been explored as novel platelet aggregation inhibitors, offering potential applications in the treatment of thrombotic disorders (C. Chern et al., 2005).
properties
IUPAC Name |
N-[[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl]-4-propan-2-yloxybenzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H21N3O3/c1-13(2)25-17-9-7-15(8-10-17)20(24)21-12-18-22-19(23-26-18)16-6-4-5-14(3)11-16/h4-11,13H,12H2,1-3H3,(H,21,24) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TUDWTPXWJPBEKS-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)C2=NOC(=N2)CNC(=O)C3=CC=C(C=C3)OC(C)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H21N3O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
351.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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